Cas no 2416223-31-7 (methyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate)

• Product Name: methyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate
• CAS No: 2416223-31-7
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• MDL: MFCD32667322
• CID: 5564100
• PubChem ID: 146155057
• Update Time: 2025-06-15

methyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• 2580197-12-0
• 2416223-31-7
• methyl 2-(3-aminocyclobutyl)-2-fluoroacetate
• methyl 2-fluoro-2-[(1s,3s)-3-aminocyclobutyl]acetate
• EN300-27732325
• EN300-26677356
• methyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate

• MDL： MFCD32667322
• Inchi： 1S/C7H12FNO2/c1-11-7(10)6(8)4-2-5(9)3-4/h4-6H,2-3,9H2,1H3
• InChI Key： SRTXSEXIKQRRDB-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C1CC(C1)N

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-fluoro-2-(1s,3s)-3-aminocyclobutylacetate

Introduction to Methyl 2-Fluoro-2-(1S,3S)-3-Aminocyclobutylacetate (CAS No. 2416223-31-7)

Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate, identified by its CAS number 2416223-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate features a cyclobutyl backbone with fluorine and amino substituents, which contribute to its unique chemical reactivity and biological activity. The presence of the fluorine atom, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate and biological targets. Studies have demonstrated that the fluorine-substituted cyclobutyl moiety can effectively modulate the binding affinity of enzymes and receptors, thereby serving as a key structural element in the development of novel therapeutic agents. For instance, computational simulations have revealed that this compound can interact with specific amino acid residues in target proteins, leading to enhanced binding stability and improved drug-like properties.

The stereochemistry of Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate, particularly the (1S,3S) configuration, plays a critical role in determining its biological activity. Chirality is a fundamental aspect of many biologically active compounds, and the precise arrangement of atoms in three-dimensional space can significantly influence how a molecule interacts with biological systems. In this case, the (1S,3S) configuration has been shown to confer favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance. These characteristics are essential for ensuring that the drug remains active in the body long enough to exert its therapeutic effects.

In addition to its structural features, Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate has been explored as a building block for more complex drug candidates. Its versatile chemical framework allows for modifications at multiple positions, enabling researchers to tailor its properties for specific applications. For example, researchers have investigated the use of this compound as a precursor in the synthesis of protease inhibitors, which are widely used in the treatment of viral infections and cancer. The fluorine atom and amino group provide reactive sites for further functionalization, allowing for the creation of highly specific inhibitors with enhanced potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacological properties. Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate exemplifies this trend by combining structural complexity with well-documented benefits. Its ability to modulate enzyme activity and receptor binding has made it a valuable asset in medicinal chemistry efforts aimed at discovering new treatments for various diseases.

Ongoing research continues to uncover new applications for Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate, particularly in the realm of precision medicine. By leveraging advanced synthetic methodologies and biotechnological tools, scientists are exploring ways to incorporate this compound into targeted therapies that address specific genetic or molecular profiles associated with different diseases. This approach holds promise for developing more personalized and effective treatment strategies.

The synthesis of Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate presents unique challenges due to its complex stereochemistry and reactive functional groups. However, recent advances in synthetic chemistry have provided new tools for overcoming these obstacles. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is essential for achieving optimal biological activity.

In conclusion, Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate (CAS No. 2416223-31-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the fluorine-substituted cyclobutyl moiety and stereochemically defined configuration, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-fluoro-2-(1S,3S)-3-aminocyclobutylacetate are poised to play a crucial role in shaping the future of medicine.